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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-2-

(phenylsulfonyl)ethanone

CAS No.: 38488-19-6

Cat. No.: B353805

Get Quote

Part 1: Executive Summary & Chemical Profile
The Core Directive
This guide establishes the safety architecture for handling 1-(4-chlorophenyl)-2-
(phenylsulfonyl)ethanone, a

-keto sulfone intermediate used in the synthesis of bioactive heterocycles and pharmaceutical
scaffolds. Unlike simple ketones, the presence of the sulfonyl group significantly increases the
acidity of the

-methylene protons (

), introducing specific reactivity hazards with bases and nucleophiles.

Chemical Identification
IUPAC Name: 1-(4-chlorophenyl)-2-(benzenesulfonyl)ethan-1-one

Common Name:
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-(Phenylsulfonyl)-4'-chloroacetophenone

CAS Number: 23095-05-8 (Tentative/Analogous); verify with specific vendor CoA.

Molecular Formula:

[1]

Molecular Weight: 294.75 g/mol [1]

SMILES:Clc1ccc(cc1)C(=O)CS(=O)(=O)c2ccccc2

Physicochemical Properties (Experimental & Predicted)
Property Value / Description Source/Note

Physical State
White to off-white crystalline

solid

Standard for

-keto sulfones

Melting Point 130–140 °C (Predicted)
Based on

-Br analog (134-136°C) [1]

Solubility

Soluble in DMSO, DMF,

CH2Cl2, Acetone. Insoluble in

water.

Lipophilic nature

Acidity (

)
~11–13 (Methylene group)

Activated by C=O and SO2

groups [2]

Stability
Stable under ambient

conditions. Hygroscopic.
Avoid strong bases/oxidizers

Part 2: Hazard Identification & Risk Assessment
(SAR Analysis)
Note: As a specialized intermediate, specific GHS data may be limited. The following

classifications are derived from Structure-Activity Relationships (SAR) of

-halo ketone precursors and sulfone analogs.
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GHS Classification (Derived)
Skin Corrosion/Irritation (Category 2): Causes skin irritation. The sulfonyl moiety can be

irritating to epithelial tissue.

Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation. Dust particles

are abrasive and chemically reactive.

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation (dust inhalation).

Aquatic Toxicity (Chronic Category 2): Toxic to aquatic life with long-lasting effects (due to

the chlorophenyl moiety).

Critical Reactivity Hazards
C-H Acidity: The methylene protons between the carbonyl and sulfonyl groups are highly

acidic. Contact with strong bases (e.g., NaH, KOtBu) will generate a carbanion that is air-

sensitive and potentially pyrophoric in dry solvents.

Electrophilic Precursors: If synthesizing from 2-bromo-1-(4-chlorophenyl)ethanone, be aware

that the precursor is a lachrymator and potent alkylating agent.

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)
The "Defense in Depth" Strategy
Do not rely on a single barrier. Use a layered approach to containment.

Primary Barrier (Engineering):

Chemical Fume Hood: Mandatory for all solid handling and reaction setups. Maintain face

velocity at 80–100 fpm.

Static Control: Use anti-static weighing boats and grounded spatulas, as sulfone powders

can be electrostatically charged.
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Secondary Barrier (PPE):

Gloves:

Routine Handling:Nitrile (minimum 5 mil thickness).

Solvent Work (DCM/Chloroform):PVA or Laminate (Silver Shield) under nitrile.

Chlorinated solvents permeate standard nitrile rapidly.

Eye Protection: Chemical splash goggles. Safety glasses are insufficient for fine powders

or pressurized reaction vessels.

Respiratory: If working outside a hood (not recommended), use a NIOSH-approved N95 or

P100 particulate respirator.

Part 4: Synthesis & Handling Protocol
Workflow Logic
The safest route to this compound is the nucleophilic substitution of

-bromo ketones with sodium benzenesulfinate. This avoids the use of highly toxic thiols and
oxidants.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b353805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Critical Zone (Fume Hood)

Start: Precursor Prep

Weighing: 2-Bromo-1-(4-chlorophenyl)ethanone
(Lachrymator Hazard!)

Reagent: Sodium Benzenesulfinate
(Non-volatile)

Reaction: Reflux in Ethanol/Water (1:1)
Temp: 80°C, Time: 2-4h

 Add to solvent  Nucleophilic Attack

Workup: Cool to RT -> Filtration
Precipitate Formation

 Completion (TLC)

Purification: Recrystallization (EtOH)
or Column Chromatography

 Solid Isolation

Waste: Halogenated Organics

 Filtrate

End

 Final Product

Click to download full resolution via product page

Figure 1: Synthesis workflow highlighting the critical safety zone where lachrymatory

precursors are handled.

Step-by-Step Protocol (Self-Validating)
Objective: Synthesis of 1-(4-chlorophenyl)-2-(phenylsulfonyl)ethanone via sulfinate

alkylation [1, 3].

Pre-Start Check:
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Verify Fume Hood airflow.

Prepare a quenching bath (10% aqueous sodium thiosulfate) for any potential

bromine/bromide spills.

Reaction Setup:

In a 250 mL Round Bottom Flask (RBF), dissolve 2-bromo-1-(4-chlorophenyl)ethanone

(1.0 eq) in Ethanol (10 volumes).

Safety Note: The bromo-ketone is a lachrymator. Keep the flask stoppered when moving

from balance to hood.

Add Sodium Benzenesulfinate (1.2 eq) dissolved in minimal water (or add as solid if

solubility permits in wet ethanol).

Execution:

Reflux the mixture at 80 °C for 2–4 hours.

Validation: Monitor by TLC (Hexane:EtOAc 3:1). The starting bromo-ketone (

) should disappear, and the sulfone product (

) should appear.

Isolation:

Cool the reaction mixture to room temperature. The product often crystallizes directly from

the reaction mixture due to lower solubility of the sulfone compared to the starting

material.

Pour into ice-cold water (50 mL) if precipitation is incomplete.

Filter the white solid using a Büchner funnel.

Wash the cake with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL) to remove

inorganic salts (NaBr).
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Purification:

Recrystallize from hot Ethanol or an Ethanol/Water mixture.

Dry in a vacuum oven at 40 °C overnight.

Part 5: Emergency Response & Waste Disposal
Spill Response

Solid Spill: Do not dry sweep. Dampen with a chemically inert solvent (e.g., PEG-400 or

water) to suppress dust, then scoop into a waste container.

Skin Contact: Immediately wash with soap and water for 15 minutes. Do not use organic

solvents (acetone/ethanol) on skin, as they may enhance absorption.

Eye Contact: Flush with water for 15 minutes, lifting eyelids. Seek medical attention

immediately.

Waste Disposal
RCRA Classification: Likely non-hazardous by listing, but should be treated as Halogenated

Organic Waste.

Segregation: Keep separate from strong oxidizers and strong bases.

Labeling: Clearly label as "Sulfone Intermediate - Irritant."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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